Cas no 112392-66-2 (Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester)

Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester, is a protected derivative of alanine, featuring a tert-butoxycarbonyl (Boc) group and a methyl ester moiety. This compound is widely used in peptide synthesis, where the Boc group serves as a temporary protecting group for the amino functionality, ensuring selective reactivity during coupling reactions. The methyl ester enhances solubility in organic solvents, facilitating handling in synthetic applications. Its stability under basic conditions and ease of deprotection under mild acidic conditions make it a versatile intermediate in organic and medicinal chemistry. The product is particularly valuable for constructing complex peptides and modified amino acid derivatives with high precision.

Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester structure

112392-66-2 structure

Product Name:Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester

CAS No:112392-66-2

MF:C₉H₁₇NO₄

MW:203.23558306694

MDL:MFCD01457305

CID:1200303

PubChem ID:545713

Update Time:2025-05-28

Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
- N-?[(1,?1-?dimethylethoxy)?carbonyl]?Alanine methyl ester
- N-Boc-(RS)-alanine methyl ester
- (R)-methyl 2-(tert-butoxycarbonylamino)propanoate
- (S)-methyl 2-(tert-butoxycarbonylamino)propanoate
- 2-tert-Butoxycarbonylamino-propionic acid methyl ester
- methyl N-Boc-2-aminopropionate
- N-Boc-alanine methyl ester
- N-tert-butoxycarbonylalanine methyl ester
- GJDICGOCZGRDFM-UHFFFAOYSA-N
- methyl 2-{[(tert-butoxy)carbonyl]amino}propanoate
- MFCD00038513
- LS-13694
- SY025731
- Methyl 2-[(tert-butoxycarbonyl)amino]propanoate
- SB78424
- N-Boc-D-Alanine Methyl Ester
- EN300-209226
- tert-butyl 1-(methoxycarbonyl)ethylcarbamate
- 112392-66-2
- DB-047482
- SCHEMBL241988
- F78492
- Z293579856
- boc-dl-alanine methyl ester
- SY030065
- methyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
- N-Boc-L-alanine Methyl Ester
- N-Boc-DL-alanine methyl ester
- MFCD00191865
- N-Boc-DL-alaninemethylester
- AKOS009166135
- MDL： MFCD01457305
- Inchi： 1S/C9H17NO4/c1-6(7(11)13-5)10-8(12)14-9(2,3)4/h6H,1-5H3,(H,10,12)
- InChI Key： GJDICGOCZGRDFM-UHFFFAOYSA-N
- SMILES： O(C(NC(C(=O)OC)C)=O)C(C)(C)C

Computed Properties

Exact Mass: 203.11600
Monoisotopic Mass: 203.11575802g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 64.6Å²

Experimental Properties

PSA: 64.63000
LogP: 1.46350

Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester Pricemore >>

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eNovation Chemicals LLC	D628550-5g	methyl 2-{[(tert-butoxy)carbonyl]amino}propanoate	112392-66-2	95%	5g	$495	2024-08-03
Enamine	EN300-209226-0.05g	methyl 2-{[(tert-butoxy)carbonyl]amino}propanoate	112392-66-2		0.05g	$92.0	2023-02-22
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